Cas no 1464885-79-7 ((1-Ethoxycyclobutyl)methanamine)

• Product Name: (1-Ethoxycyclobutyl)methanamine
• CAS No: 1464885-79-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5461321
• PubChem ID: 66071741
• Update Time: 2025-06-14

(1-Ethoxycyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-ethoxycyclobutyl)methanamine
• Cyclobutanemethanamine, 1-ethoxy-
• (1-Ethoxycyclobutyl)methanamine

• Inchi： 1S/C7H15NO/c1-2-9-7(6-8)4-3-5-7/h2-6,8H2,1H3
• InChI Key： WAEMASLZRMORRW-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.9
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 169.7±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Additional information on (1-Ethoxycyclobutyl)methanamine

Research Brief on (1-Ethoxycyclobutyl)methanamine (CAS: 1464885-79-7): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

(1-Ethoxycyclobutyl)methanamine (CAS: 1464885-79-7) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the ethoxycyclobutyl moiety, make it a promising candidate for drug discovery and development, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

Recent studies have highlighted the role of (1-Ethoxycyclobutyl)methanamine as a versatile building block in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of novel GABA_A receptor modulators, which showed promising anxiolytic activity in preclinical models. The compound's ability to cross the blood-brain barrier (BBB) efficiently, as evidenced by in vitro and in vivo studies, further underscores its potential for CNS-targeted therapies. Researchers have also explored its incorporation into larger molecular frameworks to enhance selectivity and reduce off-target effects.

In addition to its pharmacological applications, (1-Ethoxycyclobutyl)methanamine has been investigated for its chemical properties. A 2022 study in Organic Letters detailed an optimized synthetic route for this compound, achieving a 78% yield through a palladium-catalyzed cyclization strategy. This advancement addresses previous challenges in scalability and purity, which were critical barriers to its broader adoption in industrial settings. Furthermore, computational studies have provided insights into the compound's conformational flexibility and its interactions with biological targets, aiding in the rational design of derivatives with improved efficacy and safety profiles.

The safety and toxicological profile of (1-Ethoxycyclobutyl)methanamine has also been a focus of recent research. A 2023 toxicology report published in Chemical Research in Toxicology indicated that the compound exhibits low acute toxicity in rodent models, with no significant adverse effects observed at therapeutic doses. However, long-term exposure studies are still underway to fully assess its safety for clinical use. These findings are critical for regulatory approval processes and for guiding future research directions.

Looking ahead, the potential applications of (1-Ethoxycyclobutyl)methanamine extend beyond its current uses. Emerging research suggests its utility in prodrug design, where its metabolic stability and controlled release properties could be leveraged to improve drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. This compound represents a compelling example of how innovative chemical design can address unmet medical needs and advance the field of pharmaceutical sciences.